2-(5-((4-Methoxyphenoxy)methyl)furan-2-yl)-5-(piperidin-1-yl)oxazole-4-carbonitrile

• IUPAC Name: 2-[5-[(4-methoxyphenoxy)methyl]furan-2-yl]-5-piperidin-1-yl-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C21H21N3O4/c1-25-15-5-7-16(8-6-15)26-14-17-9-10-19(27-17)20-23-18(13-22)21(28-20)24-11-3-2-4-12-24/h5-10H,2-4,11-12,14H2,1H3
• InChI Key: GZNGUXABUVLILP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC2=CC=C(O2)C3=NC(=C(O3)N4CCCCC4)C#N
• Molecular Formula: C21H21N3O4
• Molecular Weight: 379.4 g/mol

Description

2-(5-((4-Methoxyphenoxy)methyl)furan-2-yl)-5-(piperidin-1-yl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C21H21N3O4 and its molecular weight is 379.416. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities of Azole Derivatives

Research on azole derivatives, including structures incorporating furan and piperidine motifs, has shown some compounds to display antimicrobial activities against tested microorganisms. These compounds were synthesized starting from furan-2-carbohydrazide, leading to the development of 1,3,4-oxadiazole, 1,3-thiazolidine, and 1,2,4-triazole derivatives, further modified to include piperidine among other secondary amines, showcasing potential in antimicrobial applications (Başoğlu et al., 2013).

HPLC-DAD Method Development

A high-performance liquid chromatography with diode-array detection (HPLC-DAD) method was developed for the determination of piperidinium 2-((5-(furan-2-yl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetate, a compound with structural elements similar to the queried compound. This analytical method emphasizes the importance of precise and accurate measurement techniques in pharmaceutical research (Varynskyi et al., 2017).

Density Functional Theory (DFT) Studies

A novel compound with a complex heterocyclic structure incorporating methoxy, furan, and piperidine components underwent extensive DFT and time-dependent DFT (TD-DFT) studies to analyze its vibrational spectral analysis, molecular structure, and NLO properties. This research illustrates the utility of computational chemistry in understanding the properties and potential applications of novel compounds (Halim & Ibrahim, 2021).

Pharmacological Evaluation of Novel Derivatives

A study on the synthesis and pharmacological evaluation of novel derivatives incorporating furan and piperidine motifs showed antidepressant and antianxiety activities in animal models. This research highlights the potential of such compounds in developing new treatments for psychiatric disorders (Kumar et al., 2017).

Molecular Docking Studies

Molecular docking studies of benzimidazole derivatives with structural similarity to the queried compound revealed potential anti-cancer properties by inhibiting specific growth factors. Such studies are crucial for the discovery of new therapeutic agents (Karayel, 2021).